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Introduction
Calcium oxoglutarate (Ca-AKG), a salt of the Krebs cycle intermediate alpha-ketoglutarate

(AKG), is a key molecule in cellular energy metabolism.[1][2] Emerging research highlights its

significant role in mitochondrial function, cellular signaling, and longevity.[3][4] As a central

component of the tricarboxylic acid (TCA) cycle, AKG is integral to ATP production.[5] Beyond

its bioenergetic role, it acts as a signaling molecule and a precursor for amino acid synthesis.

This document provides detailed application notes and experimental protocols for measuring

the effect of calcium oxoglutarate on mitochondrial respiration, a critical indicator of

mitochondrial health.

Calcium ions (Ca2+) are crucial regulators of mitochondrial function, stimulating key

dehydrogenases in the TCA cycle, including pyruvate dehydrogenase, isocitrate

dehydrogenase, and alpha-ketoglutarate dehydrogenase. This activation enhances the

production of NADH and FADH2, which in turn increases the proton gradient across the inner

mitochondrial membrane, leading to elevated ATP synthesis.
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The following table summarizes the expected quantitative effects of calcium and alpha-

ketoglutarate on key parameters of mitochondrial respiration. These values are compiled from

various studies and may vary depending on the experimental model and conditions.
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Parameter
Treatment/Conditio
n

Expected Effect on
Oxygen
Consumption Rate
(OCR)

Reference

State 3 Respiration

Isolated mitochondria

with subsaturating 2-

oxoglutarate +

increasing

extramitochondrial

Ca2+ (from 100 to

350 nM)

~50% stimulation

State 4 Respiration

Isolated mitochondria

with subsaturating 2-

oxoglutarate +

increasing

extramitochondrial

Ca2+ (from 100 to

350 nM)

~50% stimulation

Respiratory Control

Ratio (RCR)

Isolated mitochondria

with α-ketoglutarate +

medium Ca2+ (22.0 ±

2.4 μM)

Increased

Basal Respiration
Intact cells treated

with Ca-AKG
May increase

ATP Production-

Linked Respiration

Intact cells treated

with Ca-AKG
Likely to increase

Uncoupled

Respiration

Isolated heart

mitochondria with 2-

oxoglutarate + Ca2+

Increased

P/O Ratio (Hypoxia) Isolated mitochondria
15% higher in hypoxia

than normoxia
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Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key signaling pathways influenced by calcium and alpha-

ketoglutarate, as well as a typical experimental workflow for assessing mitochondrial

respiration.
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Caption: Calcium and α-Ketoglutarate in the TCA Cycle.
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Calcium α-Ketoglutarate

ATP Synthase

Inhibits

AMPK

Activates

mTOR

Inhibits

Autophagy

Inhibits
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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